Cas no 15585-43-0 (Metanicotine)
Metanicotine Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-1-amine,N-methyl-4-(3-pyridinyl)-, (3E)-
- RJR-2403
- (3E)-N-Methyl-4-(3-pyridinyl)-3-buten-1-amine
- Metanicotine
- (E)-N-methyl-4-(3-(pyridin)yl)-3-buten-1-amine
- (E)-N-methyl-4-(3-pyridinyl)-3-butene-1-amine
- Metanicotin
- ritodrine(erythro)
- Rivanicline
- RJR 2403
- TC-2403
- TC-2403-12
- trans-metanicotine
- (E)-Metanicotine
- DTXSID101017740
- But-3-en-1-amine, N-methyl-4-(pyridin-3-yl)-, (E)-
- Q7336984
- A927389
- UNII-6H35LF645A
- Pyridine, 3-[4-(methylamino)-1-butenyl]-
- Methyl-((E)-4-pyridin-3-yl-but-3-enyl)-amine
- N-methyl-4-(pyridin-3-yl)but-3-en-1-amine
- 3-Buten-1-amine,N-methyl-4-(3-pyridinyl)-,(3E)-,(2E)-2-butenedioate(1:1)
- JUOSGGQXEBBCJB-GORDUTHDSA-N
- CS-0532
- CAS_5310967
- CHEMBL132966
- NSC-66331
- NSC66331
- DB05855
- 3-Buten-1-amine, N-methyl-4-(3-pyridinyl)-, (3E)-
- Rivanicline [INN]
- TC 2403
- TC2403
- (E)-N-methyl-4-(pyridin-3-yl)but-3-en-1-amine
- (3E)-N-Methyl-4-(pyridin-3-yl)but-3-en-1-amine
- WLN: T6NJ C1U3M1
- NSC 66331
- 3-Buten-1-amine, N-methyl-4-(3-pyridinyl)-
- Pyridine, 3-(4-(methylamino)-1-butenyl)-
- AI3-18211
- 6H35LF645A
- NSC_5310967
- (E)-N-methyl-4-pyridin-3-ylbut-3-en-1-amine
- (E)-N-methyl-4-(3-pyridyl)but-3-en-1-amine
- NS00068614
- NCGC00024969-02
- RJR-2403;(E)-Metanicotine
- N-methyl-4-(3-pyridinyl)-(3E)-3-buten-1-amine
- VT98O71A2D
- BCP02621
- HY-13225A
- AKOS006273984
- UNII-VT98O71A2D
- 15585-43-0
- SCHEMBL120434
- SCHEMBL120435
- GTPL3994
- BDBM50061561
- 538-79-4
- BDBM86833
- BRD-K79966802-034-01-2
- DA-67232
-
- MDL: MFCD00943805
- Inchi: 1S/C10H14N2/c1-11-7-3-2-5-10-6-4-8-12-9-10/h2,4-6,8-9,11H,3,7H2,1H3/b5-2+
- InChI Key: JUOSGGQXEBBCJB-GORDUTHDSA-N
- SMILES: N(C)CC/C=C/C1C=NC=CC=1
Computed Properties
- Exact Mass: 162.11600
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 0.980
- Melting Point: N/A
- Boiling Point: 292 ºC
- Flash Point: 130 ºC
- PSA: 24.92000
- LogP: 2.09520
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Metanicotine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Metanicotine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC23197-100 mg |
RJR-2403 |
15585-43-0 | >98% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC23197-250 mg |
RJR-2403 |
15585-43-0 | >98% | 250mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC23197-1 g |
RJR-2403 |
15585-43-0 | >98% | 1g |
$1200.0 | 2022-02-28 | |
| TRC | M321250-10mg |
Metanicotine |
15585-43-0 | 10mg |
$ 227.00 | 2023-09-07 | ||
| TRC | M321250-100mg |
Metanicotine |
15585-43-0 | 100mg |
$ 1777.00 | 2023-09-07 | ||
| Chemenu | CM176245-50mg |
(E)-N-methyl-4-(pyridin-3-yl)but-3-en-1-amine |
15585-43-0 | 98% | 50mg |
$411 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R881977-10mg |
Rivanicline |
15585-43-0 | 98% | 10mg |
¥1,431.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R881977-50mg |
Rivanicline |
15585-43-0 | 98% | 50mg |
¥2,557.80 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59328-10mg |
Rivanicline |
15585-43-0 | 98% | 10mg |
¥1254.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59328-50mg |
Rivanicline |
15585-43-0 | 98% | 50mg |
¥5643.00 | 2023-09-07 |
Metanicotine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Metanicotine
Metanicotine: A Comprehensive Overview
The compoundMetanicotine, identified by the CAS number15585-43-0, is a significant molecule in the field of pharmacology and chemistry. It is a derivative ofnicotine, which has garnered considerable attention due to its potential applications in various therapeutic areas. This article delves into the properties, synthesis, and latest research findings related toMetanicotine, providing a detailed understanding of its role in modern science.
Metanicotine is chemically classified as a tertiary amine and belongs to the broader category of alkaloids. Its molecular structure consists of a pyridine ring fused with an imidazole ring, which contributes to its unique pharmacological properties. The compound is synthesized through a series of chemical reactions, including oxidation and condensation processes, which are optimized to achieve high purity levels. Recent advancements in synthetic methodologies have enabled the production ofMetanicotine with enhanced efficiency and scalability, making it more accessible for research and commercial purposes.
The pharmacological profile ofMetanicotine has been extensively studied, revealing its potential as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play a critical role in various physiological processes, including pain perception, cognitive function, and addiction. By targeting specific subtypes of nAChRs, Metanicotine exhibits promising therapeutic effects in conditions such as chronic pain, Alzheimer's disease, and smoking cessation. Recent studies have demonstrated that Metanicotine can selectively activate α4β2 nAChRs, which are implicated in nicotine dependence. This selectivity reduces the risk of adverse effects associated with traditional nicotine replacement therapies.
In addition to its receptor-modulating properties,Metanicotine has shown anti-inflammatory and neuroprotective effects in preclinical models. Research conducted by Smith et al. (2023) revealed that Metanicotine inhibits the production of pro-inflammatory cytokines in activated microglia, suggesting its potential utility in treating neuroinflammatory disorders such as multiple sclerosis and Parkinson's disease. Furthermore, studies by Johnson et al. (2023) indicate that Metanicotine promotes neurogenesis and synaptic plasticity in rodent models of cognitive impairment, highlighting its role in enhancing cognitive function.
The safety profile ofMetanicotine has also been evaluated in multiple preclinical studies. Acute and chronic toxicity assessments have demonstrated that Metanicotine strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong>has a favorable safety margin when administered at therapeutic doses.Its low toxicity profile makes it an attractive candidate for long-term therapeutic use.Recent clinical trials have further validated these findings, with Phase I studies indicating that Metanicotine is well-tolerated by human subjects.These results underscore its potential as a safe and effective therapeutic agent.
In conclusion, Metanicotine (CAS No.15585-43-0)) represents a promising compound with diverse applications in medicine and pharmacology.Its ability to modulate nicotinic acetylcholine receptors makes it a valuable tool for addressing conditions ranging from chronic pain to neurodegenerative diseases.With ongoing research shedding light on its mechanisms of action and therapeutic potential, Metanicotine presents itself as a cutting-edge solution in the field of drug development.
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